Cas no 61128-11-8 (Benzenesulfonyl fluoride, 2-(1-methylethyl)-)

• Product Name: Benzenesulfonyl fluoride, 2-(1-methylethyl)-
• CAS No: 61128-11-8
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 491196
• PubChem ID: 23373130
• Update Time: 2025-09-26

Benzenesulfonyl fluoride, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 2-(1-methylethyl)-
• 2-propan-2-ylbenzenesulfonyl fluoride
• 2-Isopropylbenzenesulfonyl fluoride
• LogP
• HLSZHEZFBWYUFI-UHFFFAOYSA-N
• SCHEMBL3527315
• DTXSID90633462
• EN300-727962
• 61128-11-8
• 2-(Propan-2-yl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H11FO2S/c1-7(2)8-5-3-4-6-9(8)13(10,11)12/h3-7H,1-2H3
• InChI Key： HLSZHEZFBWYUFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 202.04643
• Monoisotopic Mass: 202.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 252.7°C at 760 mmHg
• Flash Point: 106.6°C
• Refractive Index: 1.493
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes